Cas no 7783-05-3 (pyrosulfuric acid)
pyrosulfuric acid structure
Product Name:pyrosulfuric acid
pyrosulfuric acid Chemical and Physical Properties
Names and Identifiers
-
- pyrosulfuric acid
- Pyrosulfuric acid; Sulfuric acid anhydride; Disulfuric acid; Disulphuric acid
- NTC1O8E83E
- Q420720
- Sulfuric acid anhydride
- PYROSULFURIC ACID [MI]
- VFNGKCDDZUSWLR-UHFFFAOYSA-N
- EINECS 231-976-8
- [(HO)S(O)2OS(O)2(OH)]
- 7783-05-3
- sulfo hydrogen sulfate
- Disulphuric acid
- CHEMBL1205545
- mu-oxido-bis(hydroxidodioxidosulfur)
- PSL
- NS00043988
- UNII-NTC1O8E83E
- H2S2O7
- DTXSID7064817
- Disulfuric acid
- CHEBI:29211
-
- Inchi: 1S/H2O7S2/c1-8(2,3)7-9(4,5)6/h(H,1,2,3)(H,4,5,6)
- InChI Key: VFNGKCDDZUSWLR-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)OS(=O)(=O)O
Computed Properties
- Exact Mass: 177.92416
- Monoisotopic Mass: 177.92419475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 135Ų
Experimental Properties
- Color/Form: Colorless monoclinic crystals are easily weathered in air. Dehydration starts at 32.4 ℃ and becomes anhydrous at 100 ℃
- Density: 1.89
- Melting Point: 35°
- PSA: 117.97
- Solubility: Soluble in water, insoluble in ethanol.
pyrosulfuric acid Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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